Dimethyl 2-methylhexanedioate
Overview
Description
Dimethyl 2-methylhexanedioate is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Medicinal Properties : A hexanedioic acid analogue, specifically (2S,5R)-2-ethyl-5-methylhexanedioic acid, shows strong antioxidant activity and potential use in folk medicine for fever and cough treatment (Yu Luo et al., 2017).
Eco-Friendly Alternative for Methylation : Dimethyl carbonate (DMC) serves as a versatile, eco-friendly alternative to traditional methyl halides and phosgene for methylation and carbonylation processes. It offers selective mono-C- and mono-N-methylation reactions and helps to avoid pollution at the source (P. Tundo & M. Selva, 2002).
Methylation of Organic Substrates : When used with potassium carbonate and 18-crown-6, dimethyl carbonate becomes a versatile, inexpensive, and safer reagent for methylating various organic substrates under phase transfer-catalysed conditions (M. Lissel et al., 1986).
Synthesis from Biomass-derived Materials : A highly efficient method synthesizes 2,5-hexanedione from biomass-derived dimethyl furane, achieving a 99.9% yield when using methyl isobutyl ketone in the biphasic system (Liu Yueqin et al., 2016).
Drug Discovery Potential : A new analogue of 2-amino-adipic acid, namely 8-((benzyloxy)carbonyl)-3-methylene-8-azabicyclo(3.2.1)octane-1,5-dicarboxylic acid, shows promise in drug discovery and pharmaceutical applications (V. Kubyshkin et al., 2009).
Polymerization Studies : Dimethyl 2,6-dimethyleneheptanedioate exhibits a preferred conformation, indicating a pseudocyclic conformation during free radical polymerization in benzene solutions, which is insightful for understanding polymerization mechanisms (E. Casorati et al., 1977).
Future Directions
Properties
IUPAC Name |
dimethyl 2-methylhexanedioate |
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InChI |
InChI=1S/C9H16O4/c1-7(9(11)13-3)5-4-6-8(10)12-2/h7H,4-6H2,1-3H3 |
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| Source | PubChem | |
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InChI Key |
NWQGXNKQFIEUPY-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC(CCCC(=O)OC)C(=O)OC |
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| Source | PubChem | |
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Molecular Formula |
C9H16O4 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID20941562 |
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| Record name | Dimethyl 2-methylhexanedioate | |
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Molecular Weight |
188.22 g/mol |
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| Source | PubChem | |
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CAS No. |
19780-94-0 |
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| Record name | Dimethyl-2-methyl adipate | |
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| Record name | Dimethyl 2-methylhexanedioate | |
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